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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1663926

Technical Support Center: 2,4-Dimethyl-1,3-
dioxane

This guide provides essential information for the safe storage and handling of 2,4-Dimethyl-
1,3-dioxane. Please consult this resource to address common issues and ensure safe
laboratory practices.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2,4-Dimethyl-1,3-dioxane?

Al: 2,4-Dimethyl-1,3-dioxane is a highly flammable liquid and vapor.[1] It can cause serious
eye irritation.[1][2] Like other ethers, it may form explosive peroxides upon prolonged exposure
to air.[3]

Q2: How should 2,4-Dimethyl-1,3-dioxane be stored?

A2: It should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][4]
[5] Keep it away from heat, sparks, open flames, and hot surfaces.[1][3][6] It is also
recommended to store it under an inert atmosphere and protect it from moisture.[3]

Q3: What materials are incompatible with 2,4-Dimethyl-1,3-dioxane?
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A3: Avoid contact with strong oxidizing agents, reducing agents, and halogens.[3][4] It should
also be stored away from foodstuff containers.[1][5]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition and ensure adequate
ventilation.[1][5] Use non-sparking tools and explosion-proof equipment for cleanup.[1][5]
Absorb the spill with an inert material like dry earth, sand, or vermiculite and place it in a
suitable, closed container for disposal.[4][7] Prevent the spill from entering drains or
waterways.[5][8]

Q5: What personal protective equipment (PPE) is required when handling this chemical?

A5: When handling 2,4-Dimethyl-1,3-dioxane, it is essential to wear appropriate PPE to
prevent exposure. This includes tightly fitting safety goggles or a face shield, chemical-resistant
gloves (e.g., nitrile rubber), and flame-retardant, impervious protective clothing.[1][9][10] If
working in an area with insufficient ventilation, a NIOSH/MSHA approved respirator should be
used.[3][10]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Visible crystal formation in the

container.

Peroxide formation may have

occurred.

Do not open or move the
container. Peroxides can be
explosive. The container
should be considered
extremely dangerous and
should only be handled by

professionals for disposal.[3]

Ether-like odor detected in the

storage area.

Improperly sealed container or

a leak.

Ensure the container is tightly
closed.[1][3][4][5][6][11] Check
for any spills or leaks in the
storage area and clean them
up immediately following
proper spill response

procedures.

Skin or eye irritation after

handling.

Direct contact with the

chemical.

In case of skin contact,
immediately wash the affected
area with soap and plenty of
water.[1] For eye contact, rinse
cautiously with water for
several minutes, removing
contact lenses if present and
easy to do, and continue
rinsing.[4][6] Seek medical
attention if irritation persists.[8]
[12]

Quantitative Data Summary
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Parameter Value/information Source
Molecular Formula C6H1202 [2]
Molecular Weight 116.16 g/mol [2]
Flash Point 23.9°C (75 °F)

Boiling Point 116.5-121 °C

Store in a cool place.
Recommended storage

Storage Temperature ) o [1][6]
temperature is often indicated

on the product label.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard workflow for the safe handling of 2,4-Dimethyl-

1,3-dioxane in a laboratory setting.
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Caption: Safe handling workflow for 2,4-Dimethyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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